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Compound of Interest

Compound Name: (R)-3-amino-4-phenylbutanoic acid

CAS No.: 131270-08-1

Cat. No.: B163084

Get Quote

(R)-3-amino-4-phenylbutanoic acid is a chiral, non-proteinogenic β-amino acid that has

garnered significant attention in the fields of medicinal chemistry and drug development.

Structurally, it is a derivative of the principal inhibitory neurotransmitter, γ-aminobutyric acid

(GABA), distinguished by the presence of a phenyl group at the β-position relative to the

carboxyl group. This structural modification, particularly the specific (R)-stereoconfiguration, is

critical to its biological activity and its utility as a high-value chiral building block.

This molecule is the pharmacologically active enantiomer of the racemic compound known as

Phenibut, a neuropsychotropic drug with anxiolytic and nootropic effects.[1][2] The phenyl ring

enhances the lipophilicity of the molecule compared to GABA, facilitating its passage across

the blood-brain barrier.[3] Its bifunctional nature, possessing both a primary amine and a

carboxylic acid, allows it to serve as a versatile precursor in the asymmetric synthesis of

complex pharmaceutical agents, including anticonvulsants, antihypertensives, and

peptidomimetics designed to exhibit enhanced metabolic stability.[4][5]

This guide provides an in-depth exploration of the core chemical properties of (R)-3-amino-4-
phenylbutanoic acid, offering field-proven insights for researchers, scientists, and drug

development professionals who utilize this compound in their work.
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Chemical Identity and Structure
Correctly identifying a chemical entity is the foundation of all scientific work. The nomenclature

and structural representation provide the universal language for its properties and reactivity.

IUPAC Name: (3R)-3-amino-4-phenylbutanoic acid

Common Synonyms: (R)-3-Amino-4-phenylbutyric acid, D-β-Homophenylalanine

CAS Number: 131270-08-1[4]

Molecular Formula: C₁₀H₁₃NO₂[4]

Molecular Weight: 179.22 g/mol [4]

The three-dimensional arrangement of atoms is paramount to this molecule's function. The

diagram below illustrates its structure, highlighting the chiral center at the C3 position.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.myskinrecipes.com/shop/en/amino-acid-derivatives/230931-r-3-amino-4-phenylbutanoic-acid.html
https://www.myskinrecipes.com/shop/en/amino-acid-derivatives/230931-r-3-amino-4-phenylbutanoic-acid.html
https://www.myskinrecipes.com/shop/en/amino-acid-derivatives/230931-r-3-amino-4-phenylbutanoic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(R)-3-amino-4-phenylbutanoic acid

HO

C

O

CH₂ C

H

(R)

H₂N

CH₂

Phenyl Ring

Biological Targets

Enantiomers

Cellular Targets

(R)-3-amino-4-
phenylbutanoic acid

GABAB Receptor

Potent Agonist

α₂δ VDCC Subunit

Binds

(S)-Enantiomer

Very Weak Binds

Click to download full resolution via product page

Caption: Differential activity of enantiomers at biological targets.

Synthesis and Reactivity
The synthesis of enantiomerically pure (R)-3-amino-4-phenylbutanoic acid is a non-trivial

process that requires stereocontrol. One effective strategy involves using a chiral starting

material. A practical synthesis has been reported starting from L-aspartic acid, which cleverly

utilizes the inherent chirality of the starting material to set the stereocenter of the final product.

[6] As a β-amino acid, its reactivity is characterized by the functional groups present: the
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primary amine and the carboxylic acid. These sites allow it to be used as a versatile building

block, particularly in solid-phase peptide synthesis (SPPS) after appropriate protection of the

amino group. The introduction of β-amino acids like this one into peptide backbones can induce

unique, stable secondary structures and confer resistance to proteolytic degradation. [7]

Analytical Characterization: A Spectroscopic Profile
Full characterization of a molecule is essential for confirming its identity and purity. While

publicly accessible spectra are limited, the expected spectroscopic features can be reliably

predicted based on the known structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

each unique proton environment.

~7.2-7.4 ppm (5H, multiplet): Protons of the monosubstituted phenyl ring.

~3.5-3.8 ppm (1H, multiplet): The methine proton at the chiral center (C3), coupled to the

adjacent methylene protons.

~2.8-3.0 ppm (2H, multiplet): The diastereotopic methylene protons at C4, adjacent to the

phenyl ring.

~2.4-2.6 ppm (2H, multiplet): The methylene protons at C2, adjacent to the carboxyl

group.

The amine (NH₂) and carboxylic acid (OH) protons are often broad and may exchange

with deuterium in solvents like D₂O, causing them to disappear from the spectrum.

¹³C NMR: The carbon NMR spectrum should display 8 unique signals.

~175-178 ppm: Carboxylic acid carbonyl carbon (C1).

~138-140 ppm: Quaternary aromatic carbon attached to the butyl chain.

~126-129 ppm: The five protonated aromatic carbons.
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~48-52 ppm: Methine carbon at the chiral center (C3).

~40-44 ppm: Methylene carbon adjacent to the phenyl ring (C4).

~38-42 ppm: Methylene carbon adjacent to the carboxyl group (C2).

Fourier-Transform Infrared (FTIR) Spectroscopy
The IR spectrum is defined by the vibrational frequencies of its functional groups. Key expected

absorbances include:

~3300-3500 cm⁻¹: N-H stretching of the primary amine.

~2500-3300 cm⁻¹ (broad): O-H stretching of the hydrogen-bonded carboxylic acid.

~2900-3000 cm⁻¹: Aromatic and aliphatic C-H stretching.

~1700-1725 cm⁻¹ (strong): C=O stretching of the carboxylic acid.

~1550-1650 cm⁻¹: N-H bending.

~1450-1600 cm⁻¹: C=C stretching within the aromatic ring.

Mass Spectrometry (MS)
Electrospray ionization (ESI) is a soft ionization technique well-suited for this molecule. Based

on data for the analogous (S)-enantiomer, the following mass-to-charge ratios (m/z) are

expected. [8]

m/z (Positive Mode,
[M+H]⁺)

m/z (Negative Mode, [M-
H]⁻)

Tentative Fragment
Identity

179.22 (Parent Ion) 178.09 (Parent Ion) Molecular Ion

162.1 - Loss of NH₃

117.1 117.1
Loss of C₂H₄NO₂ (amino acid

portion)
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| 91.1 | 91.1 | Tropylium ion (C₇H₇⁺) |

Experimental Protocols: Application as a Chiral
Building Block
The utility of (R)-3-amino-4-phenylbutanoic acid in synthesis invariably requires the selective

protection of its amino group to prevent unwanted side reactions during subsequent steps,

such as peptide coupling. The use of the tert-butyloxycarbonyl (Boc) group is a standard and

robust method.

Protocol: N-Boc Protection of (R)-3-amino-4-
phenylbutanoic acid
This protocol describes a self-validating system for the efficient protection of the primary amine.

The causality for each step is explained to ensure reproducibility and understanding.

Start:
(R)-3-amino-4-phenylbutanoic acid

Dissolve in
1,4-Dioxane/Water

Add Base (NaOH)
to adjust pH ~9-10

Add Di-tert-butyl
dicarbonate (Boc)₂O

Stir at Room Temp
(Monitor by TLC)

Acidify to pH ~2-3
with aq. HCl

Extract with
Ethyl Acetate

Dry, Filter, Evaporate
& Purify

End Product:
Boc-(R)-3-amino-4-
phenylbutanoic acid

Click to download full resolution via product page

Caption: Workflow for N-Boc protection.

Methodology:

Dissolution (Step 1): To a round-bottom flask, add (R)-3-amino-4-phenylbutanoic acid (1.0

eq). Dissolve it in a 1:1 mixture of 1,4-dioxane and water.

Causality: The mixed solvent system is necessary because the amino acid is soluble in

water, while the (Boc)₂O reagent is soluble in organic solvents. Dioxane is a water-

miscible co-solvent that creates a homogenous reaction medium.

Basification (Step 2): Cool the solution in an ice bath and slowly add aqueous sodium

hydroxide (e.g., 1 M NaOH) until the pH of the solution is between 9 and 10.
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Causality: The reaction requires the amino group to be in its deprotonated, nucleophilic

state (-NH₂) to attack the electrophilic carbonyl of the (Boc)₂O. Maintaining a basic pH

ensures the amine is not protonated (-NH₃⁺).

Reagent Addition (Step 3): To the stirring basic solution, add di-tert-butyl dicarbonate

((Boc)₂O, 1.1 eq) dissolved in a small amount of 1,4-dioxane.

Causality: A slight excess of the protecting agent ensures the reaction goes to completion.

Adding it dissolved in dioxane prevents the oily reagent from precipitating in the aqueous

mixture.

Reaction (Step 4): Remove the ice bath and allow the mixture to stir at room temperature for

4-12 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the

starting material is consumed.

Causality: The reaction is typically complete within a few hours at room temperature. TLC

is a critical self-validating step; a new, less polar spot corresponding to the Boc-protected

product should appear, and the original amino acid spot should disappear.

Acidification & Workup (Step 5): Once the reaction is complete, cool the mixture in an ice

bath and carefully acidify to pH 2-3 with cold 1 M HCl.

Causality: Acidification serves two purposes: it quenches any remaining base and

protonates the carboxylic acid group of the product, making it less water-soluble and thus

extractable into an organic solvent.

Extraction (Step 6): Transfer the mixture to a separatory funnel and extract the product with

ethyl acetate (3x). Combine the organic layers.

Causality: The Boc-protected product is significantly more organic-soluble than the starting

amino acid. Ethyl acetate is a standard solvent for extracting such moderately polar

compounds.

Isolation and Purification (Step 7): Dry the combined organic layers over anhydrous sodium

sulfate, filter, and remove the solvent under reduced pressure. The resulting crude product

can be purified by column chromatography on silica gel if necessary.
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Causality: These are standard final steps to isolate the pure, dry product, yielding a white

solid ready for use in subsequent synthetic applications.

Conclusion
(R)-3-amino-4-phenylbutanoic acid is a molecule whose chemical properties are intrinsically

linked to its stereochemistry. Its identity as a chiral β-amino acid, its physicochemical

characteristics, and its predictable spectroscopic profile make it a well-defined entity for

advanced chemical synthesis. Understanding these core properties is fundamental for its

effective application in the development of novel therapeutics, where its unique structure can

be leveraged to create next-generation peptidomimetics and CNS-acting agents with enhanced

efficacy and stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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